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Compound of Interest

Compound Name: 2-Butylphenol

cat. No.: B3051182

An In-depth Technical Guide to 2-Butylphenol: Isomers, Properties, and Synthesis

This technical guide provides a comprehensive overview of 2-butylphenol, a significant
organic compound utilized in various industrial and research applications. Due to the existence
of different isomers based on the structure of the butyl group, this guide will address the distinct
properties and characteristics of 2-n-butylphenol, 2-sec-butylphenol, and 2-tert-butylphenol.
This document is intended for researchers, chemists, and professionals in drug development,
offering detailed data, experimental protocols, and visualizations of relevant chemical
processes.

Isomers of 2-Butylphenol

The term "2-butylphenol” can refer to three distinct isomers, each with a unique Chemical
Abstracts Service (CAS) number and slightly different physical properties. The position of the
butyl group at the ortho position to the hydroxyl group is constant, but the structure of the butyl
group itself varies.

e 2-n-Butylphenol: The butyl group is a straight chain (CHsCH2CH2CH3-).
o 2-sec-Butylphenol: The butyl group is branched at the first carbon (CH3zCH2CH(CHs3)-).

o 2-tert-Butylphenol: The butyl group is a tertiary butyl group ((CHs)sC-).

Physicochemical Properties
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The structural differences among the isomers of 2-butylphenol lead to variations in their
physical and chemical properties. The following tables summarize key quantitative data for
each isomer.

Table 1: General Properties

Property

2-n-Butylphenol

2-sec-Butylphenol

2-tert-Butylphenol

CAS Number

3180-09-4[1][2]

89-72-5[3][4][5][6]

88-18-6[7][8][9][10]
[11]

Molecular Formula

C10H140[1][2]

C10H140[3][4][5]

C10H140[7][8][9][10]

Molecular Weight

150.22 g/mol [1][2]

150.22 g/mol [3][4][5]

150.22 g/mol [8][9][10]

Appearance

Colorless to pale

yellow liquid[12]

Amber clear liquid[3]

Colorless oil/liquid[8]
[10][11]

Table 2: Physical Properties

Property 2-n-Butylphenol 2-sec-Butylphenol 2-tert-Butylphenol
Melting Point -20 °C[12] 12 °CJ[3] -7 °C[8][9][10][13]
Boiling Point 233-235 °C[12] 226-228 °C[3] 224 °C[9][10][11][13]
) - 0.978 g/mL at 25°CJ8]

Density Not specified 0.982 g/cm?3[3] ]

0.036 mmHg @ 0.05 mmHg @ 0.05 mmHg @
Vapor Pressure

25°C[12] 25°C[3] 20°C[9][13]
Flash Point Not specified 112 °C[3] 110 °C[13]
Refractive Index - -

Not specified Not specified 1.523[9]

(n20/D)

Solubility

Insoluble in water[3]

Insoluble in water[3]

Moderately soluble in
water; soluble in
organic solvents and
basic water[7][8]
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Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of 2-butylphenol
iIsomers.

Synthesis of 2-tert-Butylphenol via Friedel-Crafts
Alkylation

The industrial preparation of 2-tert-butylphenol is commonly achieved through the acid-
catalyzed alkylation of phenol with isobutene.[8][11][14]

Objective: To synthesize 2-tert-butylphenol by reacting phenol with isobutylene using an acid
catalyst.

Materials:

Phenol

 |sobutylene gas

e Acid catalyst (e.g., sulfonated polystyrene-polydivinylbenzene ion exchange resin, acid-
supported alumina)[14]

e Reaction vessel (e.g., three-necked flask or autoclave)
e Stirring mechanism

e Heating mantle

e Gas flow controller

o Condenser

Distillation apparatus

Procedure:
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Catalyst and Reactant Charging: Charge the reaction vessel with a measured amount of
phenol and the acid catalyst. For example, a weight ratio of 1:0.05 for phenol to activated
clay can be used.[7]

Heating: Heat the mixture to the desired reaction temperature (e.g., 80-120°C) with
continuous stirring.[7]

Introduction of Alkylating Agent: Introduce a controlled flow of isobutylene gas into the
reaction mixture. The molar ratio of phenol to isobutylene is typically maintained around
1:1.2.[7]

Reaction Monitoring: The reaction progress can be monitored by techniques such as Gas
Chromatography (GC) to determine the conversion of phenol and the selectivity towards 2-
tert-butylphenol.

Reaction Termination and Catalyst Removal: Once the desired conversion is achieved, stop
the flow of isobutylene and cool the reaction mixture. The solid catalyst is then removed by
filtration.

Product Purification: The resulting liquid product, which may contain unreacted phenol and
other isomers like 4-tert-butylphenol, is purified by fractional distillation under reduced
pressure to isolate the 2-tert-butylphenol.
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Synthesis Workflow for 2-tert-Butylphenol
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General synthesis workflow for 2-tert-butylphenol.

Synthesis of 2-sec-Butylphenol

The synthesis of 2-sec-butylphenol can be achieved by the alkylation of phenol with n-butenes
using an aluminum phenoxide catalyst.[15]

Objective: To synthesize 2-sec-butylphenol from phenol and butene-2.

Materials:
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e Phenol

e Butene-2

e Aluminum phenoxide catalyst

o High-pressure reactor (autoclave)
e Stirring mechanism

e Heating system

» Dilute aqueous hydrochloric acid
« Distillation apparatus

Procedure:

o Catalyst and Reactant Charging: A mixture of phenol and butene-2 (e.g., 1:0.5 to 1:0.85
molar ratio) is charged into the high-pressure reactor containing the aluminum phenoxide
catalyst.[15]

e Reaction Conditions: The reactor is sealed and heated to a temperature of 180-255°C under
a pressure of 1.0-1.8 MPa. The reaction mixture is stirred for at least 30 minutes.[15]

o Catalyst Hydrolysis: After the reaction, the mixture is cooled and discharged into a dilute
agueous hydrochloric acid solution to hydrolyze and neutralize the catalyst.

» Washing: The organic layer is washed with water until it is neutral.

 Purification: The crude product mixture is then subjected to vacuum distillation to separate
the desired 2-sec-butylphenol from unreacted phenol and other isomers and byproducts.

Analytical Protocol: Isomeric Purity by GC-MS

Objective: To determine the isomeric purity of a 2-butylphenol sample using Gas
Chromatography-Mass Spectrometry (GC-MS).

Materials and Instrumentation:
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2-Butylphenol sample

High-purity solvent (e.g., dichloromethane or methanol)

Derivatizing agent (e.g., BSTFA)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Autosampler vials
Procedure:

o Sample Preparation: Accurately weigh and dissolve a small amount of the 2-butylphenol
sample in the chosen solvent. For improved chromatographic performance, derivatization
may be performed by adding a silylating agent like BSTFA and heating the mixture (e.g., at
60°C for 30 minutes).[16]

e GC-MS Conditions:
o Injector: Set to 250°C with a split injection mode.
o Carrier Gas: Helium at a constant flow rate.

o Oven Program: Start at a low temperature (e.g., 100°C), hold for a few minutes, then ramp
at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 250°C) and hold.[16]

o MS Detector: Operate in Electron lonization (El) mode, scanning a mass range of m/z 40-
450.[16]

o Data Analysis: Identify the peaks for each isomer based on their retention times and mass
spectra. The relative percentage of each isomer is calculated from the area of its
corresponding peak in the total ion chromatogram.

Biological Activity and Signaling Pathways

While data on the specific biological pathways of single-substituted 2-butylphenols is limited,
the closely related compound 2,4-di-tert-butylphenol (2,4-DTBP) is well-studied and known for

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b3051182?utm_src=pdf-body
https://www.benchchem.com/product/b3051182?utm_src=pdf-body
https://www.benchchem.com/pdf/Assessing_the_Isomeric_Purity_of_2_2_Methoxyethyl_phenol_A_Comparative_Guide_to_Analytical_Techniques.pdf
https://www.benchchem.com/pdf/Assessing_the_Isomeric_Purity_of_2_2_Methoxyethyl_phenol_A_Comparative_Guide_to_Analytical_Techniques.pdf
https://www.benchchem.com/pdf/Assessing_the_Isomeric_Purity_of_2_2_Methoxyethyl_phenol_A_Comparative_Guide_to_Analytical_Techniques.pdf
https://www.benchchem.com/product/b3051182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

its diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial
effects.[4][17]

Notably, 2,4-DTBP has been identified as an environmental obesogen that can induce
adipogenesis (the formation of fat cells).[18][19] This occurs through the activation of the
Retinoid X Receptor (RXR). 2,4-DTBP binds to RXRa, which then forms a heterodimer with
Peroxisome Proliferator-Activated Receptor gamma (PPARY).[18] This activated PPARy/RXRa
complex binds to specific DNA sequences, known as Peroxisome Proliferator Response
Elements (PPRES), in the promoter regions of target genes. This binding initiates the
transcription of genes responsible for adipocyte differentiation and lipid metabolism, such as
FABP4 and LPL.[18]
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2,4-DTBP Signaling Pathway in Adipogenesis
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Activation of the PPARY/RXRa pathway by 2,4-di-tert-butylphenol.
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Safety and Handling

2-Butylphenol isomers are classified as hazardous chemicals. They are corrosive and can
cause severe skin and eye burns.[3] They are also harmful if swallowed or absorbed through
the skin and can cause burns to the digestive and respiratory tracts.[3]

Precautionary Measures:

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves, and eye/face protection.

« Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents, bases, and acid chlorides.[20]

o First Aid: In case of contact, immediately flush eyes or skin with plenty of water for at least 15
minutes and seek immediate medical attention. If ingested, do NOT induce vomiting. If
inhaled, move to fresh air.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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